Cas no 1181385-35-2 (2-(2,3-dichlorophenyl)benzoic Acid)

• Product Name: 2-(2,3-dichlorophenyl)benzoic Acid
• CAS No: 1181385-35-2
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• MDL: MFCD11932366
• CID: 1207672
• PubChem ID: 52983744
• Update Time: 2025-05-25

2-(2,3-dichlorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dichlorophenyl)benzoic Acid
• 2',3'-Dichloro[1,1'-biphenyl]-2-carboxylic acid
• AKOS005816602
• DTXSID90680734
• 1181385-35-2
• MFCD11932366
• 2-(2,3-Dichlorophenyl)benzoic acid, 95%

• MDL： MFCD11932366
• Inchi： 1S/C13H8Cl2O2/c14-11-7-3-6-9(12(11)15)8-4-1-2-5-10(8)13(16)17/h1-7H,(H,16,17)
• InChI Key： AJDUQYMNROOPMR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 265.9901349g/mol
• Monoisotopic Mass: 265.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(2,3-dichlorophenyl)benzoic Acid

Recent Advances in the Study of 2-(2,3-Dichlorophenyl)benzoic Acid (CAS: 1181385-35-2): A Comprehensive Research Brief

2-(2,3-Dichlorophenyl)benzoic Acid (CAS: 1181385-35-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current scientific standing.

Recent studies have focused on the synthesis and optimization of 2-(2,3-dichlorophenyl)benzoic Acid, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict its binding affinities with various biological targets. These in silico approaches have been complemented by in vitro assays, which have demonstrated the compound's promising activity against specific enzyme systems, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4).

One of the most notable findings in recent literature is the compound's potential anti-inflammatory and analgesic properties. In a 2023 study published in the Journal of Medicinal Chemistry, 2-(2,3-dichlorophenyl)benzoic Acid was shown to exhibit selective inhibition of COX-2, with minimal effects on COX-1, suggesting a favorable safety profile compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This selectivity is attributed to the compound's unique binding mode within the COX-2 active site, as revealed by X-ray crystallography studies.

Further investigations have explored the compound's potential applications in neurodegenerative diseases. Preliminary data from cell-based models indicate that 2-(2,3-dichlorophenyl)benzoic Acid may modulate neuroinflammatory pathways, reducing the production of pro-inflammatory cytokines in microglial cells. These findings, while still in the early stages, suggest a possible role for this compound in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, recent research has addressed the compound's pharmacokinetic properties. Studies utilizing liquid chromatography-mass spectrometry (LC-MS) have characterized its metabolic stability and identified major metabolites. These investigations have provided valuable insights into potential drug-drug interactions and have guided the design of structural analogs with improved metabolic profiles.

The safety profile of 2-(2,3-dichlorophenyl)benzoic Acid has been evaluated in preclinical models, with results indicating good tolerability at therapeutic doses. However, researchers have noted the need for further toxicological studies to fully assess its long-term safety, particularly with regard to potential hepatotoxicity. Current efforts are focused on optimizing the compound's structure to enhance both efficacy and safety.

Looking forward, the research community anticipates that 2-(2,3-dichlorophenyl)benzoic Acid may serve as a valuable lead compound for the development of novel therapeutic agents. Its dual activity against both inflammatory and neurological targets positions it as a particularly interesting candidate for multifactorial diseases. Several pharmaceutical companies have reportedly initiated development programs based on this chemical scaffold, with the aim of advancing candidates into clinical trials within the next 2-3 years.

In conclusion, the growing body of research on 2-(2,3-dichlorophenyl)benzoic Acid (CAS: 1181385-35-2) underscores its potential as a versatile pharmacophore with applications across multiple therapeutic areas. While challenges remain in terms of optimization and clinical translation, the compound represents an exciting avenue for drug discovery and development in the chemical biology and pharmaceutical fields.